Methyl 2-tert-butyl-5-nitro-1H-indole-7-carboxylate

• CAS RN: 952665-00-8
• Molecular Formula: C14H16N2O4
• Molecular Weight: 276.29 g/mol
• IUPAC Name: methyl 2-tert-butyl-5-nitro-1H-indole-7-carboxylate
• InChI: InChI=1S/C14H16N2O4/c1-14(2,3)11-6-8-5-9(16(18)19)7-10(12(8)15-11)13(17)20-4/h5-7,15H,1-4H3
• InChI Key: CAMMTUHPGSXTMO-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC2=CC(=CC(=C2N1)C(=O)OC)[N+](=O)[O-]

Description

Methyl 2-tert-butyl-5-nitro-1H-indole-7-carboxylate is a useful research compound. Its molecular formula is C14H16N2O4 and its molecular weight is 276.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

SOCl2 (3.6 g, 30 mol) was added dropwise to a solution of 2-tert-butyl-5-nitro-1H-indole-7-carboxylic acid (4.0 g, 15 mol) and methanol (30 mL) at 0° C. The mixture was stirred at 80° C. for 12 h. The solvent was evaporated under vacuum and the residue was purified by column chromatography on silica gel (5% EtOAc in petroleum ether) to afford methyl 2-tert-butyl-5-nitro-1H-indole-7-carboxylate (2.95 g, 70%). 1H NMR (CDCl3, 300 MHz) δ 9.99 (brs, 1H), 8.70 (d, J=2.1 Hz, 1H), 8.65 (d, J=2.1 Hz, 1H), 6.50 (d, J=2.4 Hz, 1H), 4.04 (s, 3H), 1.44 (s, 9H).